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Compound of Interest

Compound Name:
4-Bromo-3,5-dimethoxybenzyl

alcohol

Cat. No.: B1279184 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-3,5-dimethoxybenzyl alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-3,5-dimethoxybenzyl alcohol (CAS No: 61367-62-2).

Adherence to these guidelines is critical for ensuring laboratory safety and regulatory

compliance.

Hazard Identification and Classification
4-Bromo-3,5-dimethoxybenzyl alcohol is a chemical compound that requires careful

handling due to its potential health hazards. Based on the Globally Harmonized System (GHS),

it is classified as follows:

Harmful if swallowed (H302)[1]

Harmful in contact with skin (H312)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]
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Harmful if inhaled (H332)[1]

May cause respiratory irritation (H335)[1]

The signal word for this compound is Warning.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling 4-Bromo-3,5-dimethoxybenzyl
alcohol.
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Body Part Recommended PPE
Specifications and
Rationale

Eyes/Face
Safety Goggles with Side

Shields and Face Shield

Goggles must conform to EN

166 (EU) or NIOSH (US)

standards to protect against

splashes and dust.[1] A face

shield should be used in

conjunction with goggles when

handling larger quantities or if

there is a significant splash

risk.[2]

Skin/Body
Chemical-Resistant Lab Coat

and Impervious Clothing

A fire/flame-resistant and

impervious lab coat should be

worn.[1] Ensure complete

coverage of arms.

Hands
Chemical-Resistant Gloves

(Nitrile or Neoprene)

Nitrile gloves offer good

resistance to a broad range of

chemicals, including bases,

oils, and many solvents.[3]

Neoprene gloves are also a

suitable alternative.[3] Gloves

should be inspected before

use and changed immediately

if contaminated.[4]

Respiratory
Full-Face Respirator (if

necessary)

Use a full-face respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[1]

Ensure the respirator is

properly fitted and equipped

with the appropriate cartridges

for organic vapors and

particulates.
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Experimental Protocol: Safe Handling and Use
This protocol outlines the step-by-step procedure for safely handling 4-Bromo-3,5-
dimethoxybenzyl alcohol in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]
Ensure that an eyewash station and safety shower are readily accessible.[5]
Remove all sources of ignition from the work area.[4]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above before handling the chemical.

3. Handling the Compound:

Avoid the formation of dust and aerosols.[4]
When weighing or transferring the solid, use a spatula and handle it gently.
Keep the container tightly closed when not in use.[1]
Do not eat, drink, or smoke in the work area.[1]

4. In Case of a Spill:

Evacuate personnel from the immediate area.[4]
For minor spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
collect it into a designated hazardous waste container.[6]
For larger spills, follow emergency procedures and contact the appropriate safety personnel.

5. First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1]
If on skin: Immediately wash with plenty of water.[1] Remove contaminated clothing and
wash it before reuse.[1]
If in eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1]
If swallowed: Rinse mouth with water.[1] Do not induce vomiting.
In all cases of exposure, seek medical attention.[1]
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Storage and Disposal Plan
Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Aspect Procedure Rationale

Storage

Store in a cool, dry, and well-

ventilated area.[4][6] Keep the

container tightly closed and

protected from light.[7] Store

locked up.[1]

Prevents degradation,

pressure buildup, and the

accumulation of hazardous

vapors.[6]

Waste Disposal

Dispose of contents and

container to an appropriate

treatment and disposal facility

in accordance with applicable

laws and regulations.[1]

Brominated organic

compounds are considered

hazardous waste and require

special disposal procedures.[6]

Waste Categorization

All waste containing 4-Bromo-

3,5-dimethoxybenzyl alcohol

must be collected in a

dedicated and clearly labeled

"Halogenated Organic Waste"

container.[6]

Do not mix with non-

halogenated organic waste to

prevent the formation of toxic

byproducts during disposal.[6]

Contaminated Materials

All contaminated lab supplies

(e.g., gloves, filter paper,

absorbent materials) must be

collected in a designated solid

hazardous waste container.[6]

Prevents the spread of

contamination.

Workflow for Handling 4-Bromo-3,5-
dimethoxybenzyl alcohol
The following diagram illustrates the standard workflow for safely handling this compound.
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Workflow for Handling 4-Bromo-3,5-dimethoxybenzyl alcohol
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Caption: Workflow for the safe handling of 4-Bromo-3,5-dimethoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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